Cas no 142963-69-7 (Acyclovir L-Leucinate)

Acyclovir L-Leucinate is a modified derivative of acyclovir, designed to enhance solubility and bioavailability. By conjugating acyclovir with L-leucine, this prodrug formulation improves absorption and metabolic stability, facilitating more efficient delivery of the active antiviral agent. The L-leucinate moiety promotes better membrane permeability, potentially increasing therapeutic efficacy while maintaining the parent compound's selective inhibition of viral DNA polymerase. This modification is particularly advantageous in formulations requiring optimized pharmacokinetics or targeted delivery. The compound retains acyclovir's established mechanism of action against herpesviruses, making it a promising candidate for further development in antiviral therapies. Its improved physicochemical properties may support broader clinical applications.
Acyclovir L-Leucinate structure
Acyclovir L-Leucinate structure
Product Name:Acyclovir L-Leucinate
CAS No:142963-69-7
MF:C14H23ClN6O4
MW:374.823221445084
CID:1064176
PubChem ID:136257778
Update Time:2025-05-19

Acyclovir L-Leucinate Chemical and Physical Properties

Names and Identifiers

    • Acyclovir L-Leucinate
    • 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2S)-2-amino-4-methylpentanoate,hydrochloride
    • DTXSID80746959
    • L-Leucine 2-[(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester Hydrochloride
    • 142963-69-7
    • 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-4-methylpentanoate;hydrochloride
    • (S)-2-((2-Amino-6-oxo-3H-purin-9(6H)-yl)methoxy)ethyl 2-amino-4-methylpentanoate hydrochloride
    • 2-[(2-Amino-6-oxo-3,6-dihydro-9H-purin-9-yl)methoxy]ethyl L-leucinate--hydrogen chloride (1/1)
    • L-Leucine 2-[(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester Hydrochloride;
    • Inchi: 1S/C14H22N6O4.ClH/c1-8(2)5-9(15)13(22)24-4-3-23-7-20-6-17-10-11(20)18-14(16)19-12(10)21;/h6,8-9H,3-5,7,15H2,1-2H3,(H3,16,18,19,21);1H/t9-;/m0./s1
    • InChI Key: JPMIOIPFRXOSEP-FVGYRXGTSA-N
    • SMILES: Cl.O(CCOCN1C=NC2C(NC(N)=NC1=2)=O)C([C@H](CC(C)C)N)=O

Computed Properties

  • Exact Mass: 374.14700
  • Monoisotopic Mass: 374.1469309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 498
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 152.13000
  • LogP: 1.43720

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Acyclovir L-Leucinate Related Literature

Additional information on Acyclovir L-Leucinate

Exploring Acyclovir L-Leucinate (CAS No. 142963-69-7): A Comprehensive Overview

Acyclovir L-Leucinate (CAS No. 142963-69-7) is a modified derivative of the well-known antiviral drug Acyclovir. This compound is synthesized by esterifying Acyclovir with L-Leucine, an essential amino acid, to enhance its bioavailability and therapeutic efficacy. The combination of Acyclovir and L-Leucine in Acyclovir L-Leucinate has garnered significant attention in the pharmaceutical industry due to its potential to improve drug delivery and patient outcomes.

The chemical structure of Acyclovir L-Leucinate incorporates the antiviral properties of Acyclovir with the metabolic advantages of L-Leucine. This synergy not only enhances the solubility of the compound but also facilitates better absorption in the gastrointestinal tract. Researchers have explored its applications in treating viral infections, particularly those caused by the herpes simplex virus (HSV) and varicella-zoster virus (VZV). The esterification process is a key factor in improving the pharmacokinetic profile of Acyclovir, making Acyclovir L-Leucinate a promising candidate for advanced antiviral therapies.

One of the most searched topics related to Acyclovir L-Leucinate is its mechanism of action. Like its parent compound, Acyclovir, it works by inhibiting viral DNA replication. However, the addition of L-Leucine enhances cellular uptake, allowing for more efficient delivery to infected cells. This mechanism is particularly relevant in the context of emerging antiviral resistance, a growing concern in modern medicine. By improving drug absorption and reducing the required dosage, Acyclovir L-Leucinate may help mitigate resistance development.

The pharmaceutical applications of Acyclovir L-Leucinate extend beyond traditional antiviral treatments. Recent studies have investigated its potential in combination therapies, where it is used alongside other antiviral agents to enhance efficacy. Additionally, its improved bioavailability makes it a candidate for novel drug formulations, such as oral suspensions and topical creams. These innovations align with current trends in personalized medicine, where tailored drug delivery systems are increasingly prioritized.

Market dynamics for Acyclovir L-Leucinate reflect the growing demand for advanced antiviral solutions. With the global rise in viral infections and the need for more effective treatments, this compound has become a focal point for pharmaceutical research and development. Industry reports highlight its potential in addressing unmet medical needs, particularly in regions with high prevalence of HSV and VZV infections. The compound's patent status and regulatory approvals are also frequently searched topics, as they influence its commercial viability.

From a safety perspective, Acyclovir L-Leucinate has been evaluated for its toxicity profile in preclinical studies. The esterification process is designed to minimize adverse effects while maximizing therapeutic benefits. However, as with any pharmaceutical compound, rigorous clinical trials are essential to ensure its safety and efficacy in humans. This aspect is critical for healthcare providers and patients seeking reliable information on new treatment options.

In conclusion, Acyclovir L-Leucinate (CAS No. 142963-69-7) represents a significant advancement in antiviral therapy. Its unique combination of Acyclovir and L-Leucine offers improved pharmacokinetics and therapeutic potential, making it a valuable subject of ongoing research. As the pharmaceutical industry continues to innovate, compounds like Acyclovir L-Leucinate will play a pivotal role in shaping the future of antiviral treatments.

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